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Introduction
CK1-IN-4 is a potent inhibitor of Casein Kinase 1 delta (CK1δ), a serine/threonine-specific

protein kinase implicated in a multitude of cellular processes.[1][2] Dysregulation of CK1δ has

been linked to various diseases, including cancer, neurodegenerative disorders, and

disruptions in circadian rhythms.[3][4] CK1-IN-4 offers a valuable tool for investigating the

physiological and pathological roles of CK1δ. These application notes provide detailed

protocols for the use of CK1-IN-4 in cell culture to facilitate research into its biological effects

and therapeutic potential.
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Property Value Reference

Full Name CK1-IN-4 [1][2]

Target Casein Kinase 1 delta (CK1δ) [1][2]

IC50 2.74 μM (for CK1δ) [1][2]

Chemical Structure

7-amino-2-(2-furyl)-5-phenyl-

[1][5][6]triazolo[1,5-a][1][7]

[8]triazine

[1]

Molecular Formula C14H10N6O N/A

Molecular Weight 278.27 g/mol N/A

CAS Number Not available N/A

Solubility and Storage
Proper handling and storage of CK1-IN-4 are critical for maintaining its activity and ensuring

experimental reproducibility.
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Parameter Recommendation

Solvent
Dimethyl sulfoxide (DMSO) is the recommended

solvent for creating stock solutions.[9][10][11]

Stock Solution Concentration Prepare a stock solution of 10 mM in DMSO.

Storage of Solid
Store the solid compound at -20°C for long-term

storage.

Storage of Stock Solution

Aliquot the 10 mM stock solution into smaller

volumes to avoid repeated freeze-thaw cycles

and store at -80°C. Stock solutions in DMSO are

typically stable for several months at -80°C.

Working Solution Preparation

Dilute the stock solution in cell culture medium

to the desired final concentration immediately

before use. Ensure the final DMSO

concentration in the culture medium is low

(typically ≤ 0.1%) to avoid solvent-induced

cellular effects.

Safety and Handling
Standard laboratory safety precautions should be followed when handling CK1-IN-4.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.[12][13]

Handle the compound in a well-ventilated area.[12][13]

Avoid inhalation of dust or contact with skin and eyes.[12][13]

In case of contact, wash the affected area thoroughly with water.[12]

Dispose of the compound and any contaminated materials in accordance with local

regulations.[12]
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CK1δ is a key regulator of several critical signaling pathways. Inhibition of CK1δ by CK1-IN-4
can be used to probe the functions of these pathways in various cellular contexts.
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Figure 1: Simplified Signaling Pathways Modulated by CK1-IN-4. This diagram illustrates the

role of CK1δ in the Wnt signaling pathway and the core circadian clock machinery. CK1-IN-4
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inhibits CK1δ, thereby impacting these pathways.

Experimental Protocols
The following protocols are provided as a starting point for researchers. Optimization of

concentrations and treatment times may be necessary for specific cell lines and experimental

questions.

Protocol 1: Assessment of Neuroprotective Effects in
SH-SY5Y Cells
This protocol describes a method to evaluate the neuroprotective potential of CK1-IN-4 against

a neurotoxin-induced cell death model in the human neuroblastoma cell line SH-SY5Y.[1][2]

Materials:

SH-SY5Y cells

DMEM/F-12 medium supplemented with 10% FBS and 1% penicillin-streptomycin

CK1-IN-4 (10 mM stock in DMSO)

Neurotoxin (e.g., 6-hydroxydopamine (6-OHDA), MPP+, or Amyloid-β 1-42)

Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

96-well plates

Microplate reader

Experimental Workflow:
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Figure 2: Workflow for Assessing Neuroprotection with CK1-IN-4. This diagram outlines the key

steps in an MTT-based cell viability assay to determine the neuroprotective effects of CK1-IN-4.

Procedure:

Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100

µL of complete medium.

Incubation: Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours

to allow for cell attachment.

Pre-treatment with CK1-IN-4: Prepare serial dilutions of CK1-IN-4 in culture medium. A

suggested starting concentration range is 0.1 µM to 10 µM. Remove the old medium and add

100 µL of the medium containing CK1-IN-4 to the respective wells. Include a vehicle control

(medium with the same final concentration of DMSO as the highest CK1-IN-4 concentration).

Incubation: Incubate the plate for 1-2 hours.

Neurotoxin Treatment: Add the neurotoxin to the wells at a pre-determined toxic

concentration.

Incubation: Incubate the plate for 24 hours.

MTT Assay:

Add 10 µL of MTT solution to each well.

Incubate for 4 hours at 37°C.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate cell viability as a percentage of the control (untreated) cells.

Protocol 2: Analysis of Wnt Signaling Pathway Inhibition
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This protocol describes a method to assess the effect of CK1-IN-4 on the Wnt/β-catenin

signaling pathway by measuring the phosphorylation of Dishevelled (Dvl) and the levels of β-

catenin.

Materials:

Cell line with active Wnt signaling (e.g., L Wnt-3A cells or a cancer cell line with a Wnt

pathway mutation)

Appropriate cell culture medium

CK1-IN-4 (10 mM stock in DMSO)

Wnt3a conditioned medium (if using L Wnt-3A cells)

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies: anti-phospho-Dvl2 (Ser143), anti-Dvl2, anti-β-catenin, anti-β-actin (or

other loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Experimental Workflow:

Figure 3: Workflow for Western Blot Analysis of Wnt Signaling. This diagram shows the steps

for assessing the impact of CK1-IN-4 on key proteins in the Wnt signaling pathway.
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Procedure:

Cell Seeding: Seed cells in 6-well plates and grow to 70-80% confluency.

Treatment: Treat cells with CK1-IN-4 (e.g., 1 µM, 5 µM, 10 µM) or vehicle control for a

specified time (e.g., 6, 12, or 24 hours). If applicable, stimulate with Wnt3a conditioned

medium during the last few hours of treatment.

Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

Western Blotting:

Load equal amounts of protein onto an SDS-PAGE gel.

Transfer proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at

room temperature.

Detect the signal using a chemiluminescent substrate and an imaging system.

Data Analysis: Quantify band intensities and normalize to the loading control.

Protocol 3: Circadian Rhythm Analysis
This protocol outlines a method to investigate the effect of CK1-IN-4 on the cellular circadian

clock using a cell line expressing a luciferase reporter driven by a clock-controlled promoter

(e.g., Bmal1-dLuc or Per2-luc).

Materials:

Clock reporter cell line (e.g., U2OS-Bmal1-dLuc)
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DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

Recording medium (DMEM without phenol red, supplemented with 10% FBS, 1% penicillin-

streptomycin, and 0.1 mM luciferin)

CK1-IN-4 (10 mM stock in DMSO)

Dexamethasone (for synchronization)

35-mm dishes

Luminometer or a real-time bioluminescence monitoring system

Experimental Workflow:

Figure 4: Workflow for Circadian Rhythm Analysis. This diagram details the procedure for

measuring the effect of CK1-IN-4 on the period of the cellular circadian clock.

Procedure:

Cell Seeding: Seed the reporter cells in 35-mm dishes and grow to confluency.

Synchronization: Replace the medium with fresh medium containing 100 nM dexamethasone

and incubate for 2 hours to synchronize the cellular clocks.

Treatment and Monitoring: After synchronization, replace the medium with recording medium

containing various concentrations of CK1-IN-4 (e.g., 0.1 µM to 10 µM) or vehicle control.

Data Acquisition: Immediately place the dishes in a luminometer or a real-time

bioluminescence monitoring system and record the light output at regular intervals (e.g.,

every 10 minutes) for at least 3-5 days.

Data Analysis: Analyze the bioluminescence data to determine the period length of the

circadian rhythm for each condition.

Quantitative Data Summary
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The following table summarizes the known quantitative data for CK1-IN-4 and provides a

reference range for other relevant CK1 inhibitors.

Parameter Compound Value
Cell
Line/Assay

Reference

IC50 CK1-IN-4 2.74 µM
In vitro kinase

assay (CK1δ)
[1][2]

Effective

Concentration
PF-670462 1 µM

Period

lengthening in

fibroblasts

[8]

Effective

Concentration
D4476 5 µM

Wnt signaling

inhibition
[7]

Effective

Concentration
PF-670462 5 µM

Wnt signaling

inhibition
[7]

EC50 Pyrvinium ~10 nM
Wnt signaling

inhibition
[6]

Note: The effective concentration of CK1-IN-4 in cell-based assays may vary depending on the

cell type, assay duration, and specific endpoint being measured. It is recommended to perform

a dose-response experiment to determine the optimal concentration for your specific

application.

Conclusion
CK1-IN-4 is a valuable chemical probe for studying the roles of CK1δ in cellular physiology and

disease. The protocols and data presented in these application notes are intended to serve as

a guide for researchers to design and execute experiments to investigate the effects of CK1-IN-
4 in cell culture. Further optimization and validation will be necessary for specific experimental

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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